2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-ylsulfanyl)-3-thiophen-2-ylprop-2-enenitrile
• InChI: InChI=1S/C14H8N2S3/c15-9-11(8-10-4-3-7-17-10)18-14-16-12-5-1-2-6-13(12)19-14/h1-8H/b11-8+
• InChI Key: QEHZDZTUKOFRJE-DHZHZOJOSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SC(=CC3=CC=CS3)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)S/C(=C/C3=CC=CS3)/C#N
• Molecular Formula: C14H8N2S3
• Molecular Weight: 300.4 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile, also known as BTTAA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of organic compounds known as benzothiazoles, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile is not fully understood, but it is believed to involve the formation of a covalent bond between the thiol group of the target protein and the benzothiazole moiety of 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile. This covalent bond can lead to the inhibition of the target protein's activity, which may have therapeutic implications.
Biochemical and Physiological Effects
2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile has been found to exhibit a range of biochemical and physiological effects in vitro and in vivo. For example, 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile has been shown to induce apoptosis (programmed cell death) in cancer cells, to inhibit the proliferation of cancer cells, and to reduce the migration and invasion of cancer cells. In addition, 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile has been found to modulate the activity of various enzymes and signaling pathways, including protein tyrosine phosphatases and the NF-κB pathway.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile in lab experiments is its high selectivity for thiols, which allows for the detection and quantification of thiols in complex biological samples. In addition, 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile is relatively easy to synthesize and purify, making it a readily available reagent for research. However, one limitation of using 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile is its potential toxicity, which may limit its use in certain experimental systems or require the use of appropriate safety precautions.

Future Directions

There are several future directions for research on 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile. One area of interest is the development of 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile-based therapeutics for the treatment of cancer and other diseases. Another area of interest is the further elucidation of the mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile, which may provide insights into its potential therapeutic applications. Finally, the development of new fluorescent probes and chemosensors based on the benzothiazole scaffold of 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile may have broad applications in chemical biology and biomedical research.

Synthesis Methods

The synthesis of 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile involves the reaction of 2-aminothiophenol and 2-bromo-3-(2-thienyl)acrylonitrile in the presence of a base such as potassium carbonate. The reaction proceeds via a nucleophilic substitution mechanism to yield 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile as a yellow solid. The purity of the compound can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile has been used in a variety of scientific research studies, including as a fluorescent probe for the detection of thiols in biological samples, as a chemosensor for the selective detection of metal ions, and as an inhibitor of protein tyrosine phosphatases. In addition, 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile has been investigated for its potential as a therapeutic agent for the treatment of cancer and other diseases.